Cas no 863724-51-0 (2H-1,4-Benzoxazin-3(4H)-one, 7-bromo-5-nitro-)
863724-51-0 structure
Product Name:2H-1,4-Benzoxazin-3(4H)-one, 7-bromo-5-nitro-
CAS No:863724-51-0
MF:C8H5BrN2O4
MW:273.040301084518
CID:1848947
PubChem ID:23153721
Update Time:2025-04-21
2H-1,4-Benzoxazin-3(4H)-one, 7-bromo-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one, 7-bromo-5-nitro-
- 863724-51-0
- 7-bromo-5-nitro-2H-1,4-benzoxazin-3(4H)-one
- SCHEMBL5416950
- VWTSZIAUJAADGF-UHFFFAOYSA-N
- DB-384070
-
- Inchi: 1S/C8H5BrN2O4/c9-4-1-5(11(13)14)8-6(2-4)15-3-7(12)10-8/h1-2H,3H2,(H,10,12)
- InChI Key: VWTSZIAUJAADGF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C2=C(C=1)OCC(N2)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 271.94327g/mol
- Monoisotopic Mass: 271.94327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.2Ų
2H-1,4-Benzoxazin-3(4H)-one, 7-bromo-5-nitro- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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